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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing
Methylene Methanedisulfonate (MMDS) as an electrolyte additive to form a stable Solid
Electrolyte Interphase (SEI) layer on graphite anodes in lithium-ion batteries.

Introduction to MMDS as an SEIl Forming Additive

Methylene Methanedisulfonate (MMDS) is a novel electrolyte additive that significantly
enhances the stability of the Solid Electrolyte Interphase (SEI) layer on graphite anodes,
particularly when using propylene carbonate (PC)-based electrolytes. The primary function of
MMDS is to be preferentially reduced on the anode surface during the initial formation cycles.
This preemptive reduction forms a stable and compact SEI layer that effectively suppresses the
continuous decomposition of the electrolyte solvent, such as PC, and prevents the exfoliation
of the graphite anode.[1] The result is a notable improvement in the cycling performance and
coulombic efficiency of lithium-ion batteries.[1] Furthermore, MMDS can also be oxidized at
high voltages to form a protective layer on the cathode surface, mitigating manganese
dissolution and improving the overall cycle life of the battery.[2][3]

Quantitative Data Summary

The following tables summarize the key quantitative data from electrochemical evaluations of
electrolytes with and without MMDS.
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Table 1: First Charge-Discharge Parameters of Li/MCMB Half-Cells with Varying MMDS

Content[1]
MMDS Content Initial Charge Initial Discharge Initial Coulombic
(wt%) Capacity (mAh/g) Capacity (mAh/g) Efficiency (%)
0 350 160 45.7
1 345 170 49.3
3 340 172 50.6
5 330 165 50.0

Table 2: Cycling Performance of LiNi0.5C00.2Mn0.302/Graphite Cells (3.0-4.4V)[3]

Additive Capacity Retention after 100 Cycles (%)
None 70.7
0.5 wt% MMDS 94.1

Table 3: Cycling Coulombic Efficiency of LIMCMB Half-Cells with 3 wt% MMDS[1]

Cycle Number

Coulombic Efficiency (%)

1 50.6
2 89.4
3 915

Experimental Protocols

This section provides detailed methodologies for key experiments involving MMDS as an

electrolyte additive.

Electrolyte Preparation
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Objective: To prepare a propylene carbonate (PC)-based electrolyte containing MMDS.

Materials:

Battery-grade propylene carbonate (PC)

Battery-grade diethyl carbonate (DEC)

Lithium hexafluorophosphate (LiPF6)

Methylene Methanedisulfonate (MMDS, >99% purity)

Argon-filled glovebox with H20 and O2 levels < 0.1 ppm
Protocol:

« Inside the argon-filled glovebox, prepare the baseline electrolyte by dissolving LiPF6 in a 1:1
weight ratio of PC and DEC to achieve a final concentration of 1.0 M.

» To the baseline electrolyte, add the desired weight percentage of MMDS (e.g., 0.5 wt%, 1
wit%, 3 wt%, or 5 wt%).

« Stir the solution overnight at room temperature to ensure complete dissolution and
homogeneity of the MMDS additive.

Cell Assembly

Objective: To assemble coin cells for electrochemical testing.

Materials:

Graphite anode (e.g., Mesocarbon microbeads (MCMB) coated on Cu foil)

Cathode (e.g., LiIMn204 or LiNi0.5C00.2Mn0.302 coated on Al foil)

Lithium metal foil (for half-cells)

Separator (e.g., Celgard 2300)
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Prepared electrolyte with and without MMDS

Coin cell components (CR2032)

Crimping machine

Protocol:

Dry the electrodes and separator in a vacuum oven at an appropriate temperature (e.g.,
120°C for electrodes, 80°C for separator) for at least 12 hours before transferring them into
the glovebox.

Assemble the coin cells in the argon-filled glovebox in the following order: negative cap,
anode, separator, cathode (for full cells) or lithium metal (for half-cells), and positive cap.

Add a few drops of the prepared electrolyte to the separator to ensure it is thoroughly wetted.

Crimp the coin cells using a crimping machine to ensure proper sealing.

Formation Cycling

Objective: To form a stable SEI layer on the anode surface.

Protocol:

Let the assembled cells rest for at least 12 hours to ensure complete electrolyte wetting of
the electrodes.

For LI/IMCMB half-cells, perform the initial charge (lithiation) at a constant current of C/20
(based on the theoretical capacity of graphite) from the open-circuit voltage down to 0.005 V.

Subsequently, discharge (delithiation) the cells at the same C/20 rate to 1.5 V.
Cycle the cells for at least three formation cycles.

For full cells (e.g., MCMB/LIMn204), cycle the cells at a 0.2 C rate between 3.0V and 4.2 V
(or 4.4 V for high voltage testing).[1][3]
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Electrochemical Characterization

3.4.1. Cyclic Voltammetry (CV)
Objective: To investigate the reduction and oxidation behavior of the electrolyte.
Protocol:

o Use a three-electrode setup with a graphite working electrode, lithium metal counter and
reference electrodes.

e Scan the potential from the open-circuit voltage to 0.0 V vs. Li/Li+ and back to 3.0 V at a
scan rate of 0.1 mV/s.

o Perform at least three cycles to observe the formation and stabilization of the SEI layer.
3.4.2. Electrochemical Impedance Spectroscopy (EIS)

Objective: To analyze the impedance characteristics of the SEI layer.

Protocol:

o Measure the impedance of the cells at a fully charged state (e.g., 0.005 V for half-cells).
o Apply an AC voltage of 5 mV amplitude over a frequency range of 100 kHz to 0.01 Hz.

« Fit the obtained Nyquist plots to an equivalent circuit model to determine the SEI resistance
(R_sei) and charge transfer resistance (R_ct).

Visualizations
Signaling Pathway: MMDS Role in SEI and Cathode
Protection
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Caption: Role of MMDS at the anode and cathode interfaces.

Experimental Workflow
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Caption: Workflow for evaluating MMDS as an SEI additive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for Stable SEI Layer
Formation Using MMDS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1314445#methods-for-forming-stable-sei-layers-with-
mmds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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